Home / Products / Others

4-(tert-Butoxy)-N-(2-(hydroxymethyl)benzo[d]thiazol-5-yl)benzamide

Name: 4-(tert-Butoxy)-N-(2-(hydroxymethyl)benzo[d]thiazol-5-yl)benzamide
Brand: Smolecule
SKU: S519932
Rating: 5 (2 reviews)

Catalog No.

S519932

CAS No.

790689-76-8

M.F

C19H20N2O3S

M. Wt

356.4 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(tert-Butoxy)-N-(2-(hydroxymethyl)benzo[d]thiazo...

3. Others
4. Reference

General Information

CAS Number

790689-76-8

Product Name

4-(tert-Butoxy)-N-(2-(hydroxymethyl)benzo[d]thiazol-5-yl)benzamide

IUPAC Name

N-[2-(hydroxymethyl)-1,3-benzothiazol-5-yl]-4-[(2-methylpropan-2-yl)oxy]benzamide

Molecular Formula

C19H20N2O3S

Molecular Weight

356.4 g/mol

InChI

InChI=1S/C19H20N2O3S/c1-19(2,3)24-14-7-4-12(5-8-14)18(23)20-13-6-9-16-15(10-13)21-17(11-22)25-16/h4-10,22H,11H2,1-3H3,(H,20,23)

InChI Key

KTDFBWQFAWZEDP-UHFFFAOYSA-N

SMILES

CC(C)(C)OC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)SC(=N3)CO

solubility

Soluble in DMSO

Synonyms

AZ-12099548; AZ 12099548; AZ12099548

Canonical SMILES

CC(C)(C)OC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)SC(=N3)CO

The exact mass of the compound 4-(tert-Butoxy)-N-(2-(hydroxymethyl)benzo[d]thiazol-5-yl)benzamide is 356.1195 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

XLogP3

3.3

Exact Mass

356.1195

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Last modified: 02-18-2024

Reference

1: Sjögren E, Kullenberg T, Jonzon B, Segerdahl M, Stålberg O, Halldin MM, Sundgren-Andersson AK. Clinical testing of three novel transient receptor potential cation channel subfamily V member 1 antagonists in a pharmacodynamic intradermal capsaicin model. Eur J Pain. 2018 Aug;22(7):1214-1228. doi: 10.1002/ejp.1209. Epub 2018 Apr 10. PubMed PMID: 29504187.

* Please note that we will only send quotations to valid professional email addresses.